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Compound of Interest

Compound Name: 2,4,5-Trichloroisophthalonitrile

Cat. No.: B140750 Get Quote

An In-depth Technical Guide to the Microbial Biodegradation of Chlorothalonil

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: This guide focuses on the microbial biodegradation of 2,4,5,6-

tetrachloroisophthalonitrile (Chlorothalonil, TPN), as there is a significant body of scientific

literature available for this compound. The user's original query for "2,4,5-
Trichloroisophthalonitrile" yielded negligible specific data. Chlorothalonil represents the

closest chemical analog for which detailed microbial degradation pathways have been

elucidated and serves as the primary subject of this technical guide.

Introduction
Chlorothalonil (2,4,5,6-tetrachloroisophthalonitrile, TPN) is a broad-spectrum, non-systemic

organochlorine fungicide widely used in agriculture to control fungal diseases on a variety of

crops.[1] Its extensive use has led to concerns about its persistence in the environment and

potential toxicity to non-target organisms, including aquatic life and potentially humans.[1][2]

Microbial biodegradation presents a cost-effective and environmentally sustainable approach to

remediate chlorothalonil-contaminated soil and water.

This guide provides a comprehensive overview of the known microbial pathways for the

biodegradation of chlorothalonil, focusing on the key microorganisms, enzymes, and metabolic

intermediates involved. It is intended to be a technical resource, offering detailed experimental

protocols and quantitative data to aid researchers in the field.
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Microbial Pathways for Chlorothalonil
Biodegradation
Microorganisms have evolved diverse enzymatic strategies to break down chlorothalonil. The

primary degradation mechanisms involve hydrolytic dehalogenation, glutathione conjugation,

and modifications of the cyano groups.

Pathway 1: Hydrolytic Dehalogenation
This pathway is prominently observed in Pseudomonas sp. strain CTN-3.[3] The initial and

rate-limiting step is catalyzed by the Zn(II)-dependent enzyme Chlorothalonil dehalogenase

(Chd).[4][5] This enzyme replaces a chlorine atom at the C4 position with a hydroxyl group,

resulting in the formation of 4-hydroxy-2,5,6-trichloroisophthalonitrile (4-OH-TPN), a major and

more persistent metabolite.[2][4]

The overall reaction is as follows: 2,4,5,6-tetrachloroisophthalonitrile + H₂O → 4-hydroxy-2,5,6-

trichloroisophthalonitrile + HCl
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Path A Path B

Chlorothalonil

3-Cyano-2,4,5,6-tetrachlorobenzamide

 Nitrile Hydratase (putative)
+ H₂O

Chlorothalonil

4-OH-TPN

 Hydroxylation

1-Carbamoyl-3-cyano-4-hydroxy-
2,5,6-trichlorobenzene

 Nitrile Hydratase (putative)
+ H₂O
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1. Sample Collection
(Pesticide-contaminated soil)

2. Enrichment Culture
(Mineral Salt Medium + Chlorothalonil)

3. Isolation & Purification
(Serial dilution & plating)

4. Identification of Isolates
(16S rDNA sequencing, morphology)

5. Biodegradation Assay
(Liquid culture with isolate)

6. Sample Preparation
(Solvent extraction, SPE cleanup)

Aqueous Samples

7. Analytical Quantification
(HPLC-MS/MS, GC-MS)

8. Metabolite Identification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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